Cas no 56421-61-5 (1-[4-methyl-2-(2-thienyl)-1,3-thiazol-5-yl]ethan-1-one)

1-[4-methyl-2-(2-thienyl)-1,3-thiazol-5-yl]ethan-1-one is a heterocyclic compound featuring a thiazole core substituted with a methyl group at the 4-position and a thienyl moiety at the 2-position, with an acetyl functional group at the 5-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in organic synthesis and pharmaceutical research. Its rigid, conjugated framework enhances stability and reactivity, facilitating applications in the development of bioactive molecules, particularly in medicinal chemistry for drug discovery. The presence of sulfur and nitrogen heteroatoms further contributes to its versatility in forming coordination complexes and participating in diverse chemical transformations.
1-[4-methyl-2-(2-thienyl)-1,3-thiazol-5-yl]ethan-1-one structure
56421-61-5 structure
Product Name:1-[4-methyl-2-(2-thienyl)-1,3-thiazol-5-yl]ethan-1-one
CAS No:56421-61-5
MF:C10H9NOS2
MW:223.314559698105
MDL:MFCD00112084
CID:945330
PubChem ID:2744245
Update Time:2025-10-25

1-[4-methyl-2-(2-thienyl)-1,3-thiazol-5-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-[4-methyl-2-(2-thienyl)-1,3-thiazol-5-yl]ethan-1-one
    • 1-(4-methyl-2-thiophen-2-yl-1,3-thiazol-5-yl)ethanone
    • 1-?[4-?methyl-?2-?(2-?thienyl)?-?5-?thiazolyl]?Ethanone
    • 1-[4-METHYL-2-(2-THIENYL)-1,3-THIAZOL-5-YL]-1-ETHANONE
    • 1-(4-methyl-2-thiophen-2-yl-thiazol-5-yl)-ethanone
    • 2'-(4-Methyl-5-acetyl-2-thiazolyl)-thiophen
    • 5-acetyl-4-methyl-2-(2-thienyl)thiazole
    • DA-31728
    • AKOS001297501
    • MFCD00112084
    • DTXSID10372523
    • 1-[4-methyl-2-(2-thienyl)-1,3-thiazol-5-yl]ethan-1-one, AldrichCPR
    • 7R-0806
    • GRYWITIQEPSTMV-UHFFFAOYSA-N
    • 1-[4-methyl-2-(thiophen-2-yl)-1,3-thiazol-5-yl]ethan-1-one
    • 1-(4-methyl-2-thiophen-2-yl-thiazol-5-yl)ethanone
    • 56421-61-5
    • SCHEMBL288141
    • Z48863098
    • AB00758683-01
    • 1-(4-Methyl-2-(thiophen-2-yl)thiazol-5-yl)ethanone
    • MDL: MFCD00112084
    • Inchi: 1S/C10H9NOS2/c1-6-9(7(2)12)14-10(11-6)8-4-3-5-13-8/h3-5H,1-2H3
    • InChI Key: GRYWITIQEPSTMV-UHFFFAOYSA-N
    • SMILES: S1C(C2=CC=CS2)=NC(C)=C1C(C)=O

Computed Properties

  • Exact Mass: 223.01300
  • Monoisotopic Mass: 223.01255626g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 86.4Ų

Experimental Properties

  • Melting Point: 121 °C
  • PSA: 86.44000
  • LogP: 3.38260

1-[4-methyl-2-(2-thienyl)-1,3-thiazol-5-yl]ethan-1-one Security Information

  • Hazard Category Code: 22
  • Hazardous Material Identification: Xn

1-[4-methyl-2-(2-thienyl)-1,3-thiazol-5-yl]ethan-1-one Pricemore >>

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Chemenu
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56421-61-5 97%
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1-[4-Methyl-2-(2-thienyl)-1,3-thiazol-5-yl]ethan-1-one; .
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Additional information on 1-[4-methyl-2-(2-thienyl)-1,3-thiazol-5-yl]ethan-1-one

Comprehensive Overview of 1-[4-methyl-2-(2-thienyl)-1,3-thiazol-5-yl]ethan-1-one (CAS No. 56421-61-5)

1-[4-methyl-2-(2-thienyl)-1,3-thiazol-5-yl]ethan-1-one, with the CAS number 56421-61-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic molecule features a thiazole ring fused with a thiophene moiety, making it a versatile intermediate for synthesizing bioactive molecules. Its unique structure contributes to its potential applications in drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic disorders.

The compound’s molecular formula is C10H9NOS2, and its molecular weight is 223.31 g/mol. Researchers are increasingly exploring its derivatives for their antimicrobial and antioxidant properties, aligning with the growing demand for novel therapeutic agents amid rising antibiotic resistance. The thienyl-thiazole scaffold is also being investigated for its role in cancer research, as it may inhibit key pathways in tumor proliferation.

In the context of green chemistry, 1-[4-methyl-2-(2-thienyl)-1,3-thiazol-5-yl]ethan-1-one is studied for its potential as a biodegradable intermediate. With sustainability becoming a priority, industries are seeking eco-friendly alternatives, and this compound’s synthetic pathways are being optimized to reduce hazardous byproducts. Computational studies, including QSAR (Quantitative Structure-Activity Relationship) models, are being employed to predict its reactivity and environmental impact.

From a commercial perspective, the demand for CAS 56421-61-5 is rising due to its utility in high-value fine chemicals. Suppliers and manufacturers emphasize its high purity (>98%) and consistent quality, which are critical for regulatory compliance in pharmaceuticals. Analytical techniques like HPLC and NMR are routinely used to verify its structural integrity, ensuring it meets industry standards.

Frequently asked questions about this compound include its solubility (soluble in organic solvents like DMSO and methanol), storage conditions (recommended at 2–8°C under inert atmosphere), and synthetic routes (often involving cyclization of thioamide precursors). These details are vital for laboratories handling the compound in drug formulation or material science applications.

Emerging trends highlight its role in neurological research, particularly in modulating neurotransmitter activity. Preclinical studies suggest its derivatives could address neurodegenerative diseases, a hot topic given the aging global population. Additionally, its electrochemical properties are being explored for organic electronics, such as flexible sensors and conductive polymers.

To summarize, 1-[4-methyl-2-(2-thienyl)-1,3-thiazol-5-yl]ethan-1-one (56421-61-5) is a multifaceted compound bridging gaps between academia and industry. Its adaptability in medicinal chemistry, sustainable synthesis, and advanced materials underscores its importance in modern scientific endeavors. Future research will likely expand its applications, solidifying its position as a key player in innovation-driven sectors.

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